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Compound of Interest

Compound Name: Oxalic acid

Cat. No.: B126610 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rust, or iron oxide, can compromise the integrity, functionality, and cleanliness of

scientific equipment. Its removal is critical for maintaining experimental accuracy and

prolonging instrument lifespan. Oxalic acid (C₂H₂O₄) is a dicarboxylic acid that serves as an

effective chelating agent for rust removal. It reacts with insoluble iron oxides to form a water-

soluble iron oxalate complex, which can be easily rinsed away.[1][2][3][4] This method is

generally milder on the underlying metal surfaces compared to harsh mineral acids, making it

suitable for a variety of laboratory equipment.[5]

Safety Precautions and Handling
Oxalic acid is a toxic and corrosive substance that requires careful handling.[6] Adherence to

safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (Neoprene, Butyl), safety goggles with side shields or a face shield, and a

lab coat.[7][8][9]

Ventilation: All work with oxalic acid solutions or powder must be conducted in a certified

laboratory chemical fume hood to avoid inhalation of dust or vapors.[7][10]

Handling: Do not ingest, inhale, or allow contact with skin and eyes.[8] Wash hands

thoroughly after handling.[8][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b126610?utm_src=pdf-interest
https://www.benchchem.com/product/b126610?utm_src=pdf-body
https://allanchem.com/oxalic-acid-technical-cleaning-metal-polish-lab-reagent-overview/
https://shop.hdchemicals.co.uk/blogs/news/the-power-of-oxalic-acid-a-guide-to-metal-cleaning-and-polishing
https://www.nbinno.com/article/other-organic-chemicals/science-behind-oxalic-acids-effectiveness-metal-cleaning-rust-removal-lu
https://www.quora.com/Is-oxalic-acid-feasible-and-reliable-to-remove-the-rust
https://www.nbinno.com/article/fine-chemical-intermediates/rust-removal-and-metal-surface-treatment-the-power-of-oxalic-acid-dihydrate
https://www.benchchem.com/product/b126610?utm_src=pdf-body
https://www.corrosionpedia.com/definition/2768/oxalic-acid
https://camachem.com/es/blog/precautions-handling-oxalic-acid
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://www.carlroth.com/medias/SDB-2T68-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg5NzJ8YXBwbGljYXRpb24vcGRmfGFHSmpMMmhqTXk4NU1qQTJORFkxTWprNE5EWXlMMU5FUWw4eVZEWTRYMFJGWDBWT0xuQmtaZ3wzYTM0ODY2ZjlmYTE5YTU0YmMzYmQ5ZDVhYzI2MzAzNDc4N2E1NTAwNWExZTYxMTYwNGQ0YWZkNGU5YmU5MjJk
https://www.benchchem.com/product/b126610?utm_src=pdf-body
https://camachem.com/es/blog/precautions-handling-oxalic-acid
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Oxalic-Acid_2024-05-23.docx
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://assets.pim.ecolab.com/media/Original/10061/NZ-EN-975383-OXALIC+ACID.pdf
https://www.agilent.com/cs/library/msds/SDS042_NAEnglish.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store oxalic acid in a tightly closed, properly labeled container in a cool, dry, well-

ventilated area away from incompatible materials like strong bases and oxidizing agents.[10]

[11]

Spill & Waste Disposal: Neutralize small spills with a weak base (e.g., sodium bicarbonate

solution) before cleanup. Dispose of oxalic acid waste according to local and institutional

regulations for hazardous chemicals.[7][10] Do not pour down the drain.[7]

Mechanism of Action
Oxalic acid removes rust by acting as a chelating agent. It reacts with the iron(III) oxide

(Fe₂O₃) in rust to form the stable and water-soluble ferrioxalate ion, [Fe(C₂O₄)₃]³⁻.[3][4][12]

This chemical reaction converts the insoluble rust into a soluble complex that can be easily

washed away, leaving the metal surface clean.[1][2][5]
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Caption: Chemical mechanism of rust removal by oxalic acid.

Materials and Equipment
Oxalic acid dihydrate (CAS No. 6153-56-6)

Distilled or deionized water

Glass beakers or polypropylene/polyethylene containers[13]

Stir plate and magnetic stir bar
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Graduated cylinders

pH meter or pH strips

Sodium bicarbonate (baking soda)

Soft-bristled brushes

Personal Protective Equipment (PPE) as specified in Section 1.0

Experimental Protocols
Protocol 1: Immersion Method for General Rust Removal
This protocol is suitable for fully immersible items such as glassware with rust stains, stainless

steel tools, or small equipment parts.

1. Surface Preparation:

Thoroughly clean the equipment surface with a standard laboratory detergent or degreaser

to remove any dirt, grease, or other residues.[1][14]

Rinse with distilled water and dry. This ensures the oxalic acid solution can directly contact

the rust.[15]

2. Solution Preparation:

Prepare the oxalic acid solution by slowly dissolving oxalic acid dihydrate crystals in warm

water (40-50°C) to improve dissolution.[16][17] Always add the acid to the water.[18]

Prepare a concentration appropriate for the level of rust (see Table 1). For a 10% (w/v)

solution, dissolve 100g of oxalic acid in 900mL of warm water and make up the final volume

to 1 L.[16]

3. Immersion and Treatment:

Completely submerge the rusted item in the oxalic acid solution within a suitable container

(glass or chemical-resistant plastic).
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Allow the item to soak. Treatment time will vary from 20 minutes to 24 hours depending on

the severity of the rust and the concentration of the solution (see Table 1).[1][15][19]

For heavy rust, gentle agitation or periodic scrubbing with a soft-bristled brush can

accelerate the process.

4. Post-Treatment Neutralization and Rinsing:

Carefully remove the item from the acid bath.

Rinse thoroughly with running water.[15]

Prepare a neutralizing bath of 1-2% sodium bicarbonate solution (e.g., 10-20g of baking

soda per 1 L of water).[1]

Immerse the item in the neutralizing bath for 5-10 minutes to quench any residual acid. A

lack of fizzing indicates neutralization is complete.[18]

Perform a final rinse with distilled or deionized water to remove the neutralizing solution.

Dry the equipment promptly and completely to prevent re-rusting.[2] Application of a suitable

rust inhibitor may be considered for long-term storage of susceptible materials.

Protocol 2: Spot Treatment for Localized Rust
This method is for equipment that cannot be immersed.

Surface Preparation: Clean the area as described in Protocol 1.

Solution Preparation: Prepare a 5-10% oxalic acid solution.[20]

Application:

Apply the solution directly to the rust spot using a cotton swab or by covering the area with

a cloth soaked in the solution.[20]

Allow a contact time of 20-60 minutes, reapplying the solution as needed to keep the area

wet.[1]
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Removal and Neutralization:

Gently scrub the area with a soft brush to lift the dissolved rust.

Thoroughly wipe the area with a cloth soaked in water.

Wipe the treated area with a cloth soaked in a 1-2% sodium bicarbonate solution to

neutralize residual acid.

Perform a final wipe-down with a cloth soaked in distilled water.

Dry the surface completely.[2]

Data Presentation: Performance and Material
Compatibility
The effectiveness of oxalic acid is dependent on concentration, temperature, time, and the

material being treated.

Table 1: Recommended Concentrations and Treatment Times

Rust Severity
Oxalic Acid
Concentration (w/v)

Recommended
Immersion Time

Reference(s)

Light Stains /
Polishing

1 - 3% 10 - 30 minutes [1]

Moderate Rust 5 - 10% 1 - 8 hours [2][20]

| Heavy Rust | 10% (or 1:10 part acid to water) | 8 - 24 hours |[2][14][20] |

Table 2: Rust Removal Efficiency Over Time This table summarizes the percentage of rust

removed from iron nails at room temperature using a specific oxalic acid formulation.
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Immersion Time (minutes) Mean Rust Removal Efficiency (%)

30 77.9%

60 82.7%

90 85.9%

Data adapted from a study on rust removal formulations. The specific formulation pH was 0.2.

[21]

Table 3: Corrosion Data for Steel in Oxalic Acid Solutions Understanding the corrosive effect

on the base metal is critical.

Material
Oxalic Acid
Concentration

Temperature
Corrosion
Rate / Effect

Reference(s)

Carbon Steel
(SS 41)

Saturated
Solution

Room Temp. 274 mdd* [22]

Carbon Steel 10 mM (~0.09%) 95°C
1.02% weight

loss over 18 hrs
[23]

Carbon Steel 20 mM (~0.18%) 95°C
1.51% weight

loss over 18 hrs
[23]

Stainless Steel

(Type 430)

Saturated

Solution
Room Temp. 353 mdd* [22]

Stainless Steel

(Type 444)

All

Concentrations
Room Temp.

Negligible weight

loss
[22]

Stainless Steel

(Type 304)
0.1 M (~0.9%) 80°C

Subject to

localized attack
[24]

*mdd = milligrams per square decimeter per day

Material Compatibility Notes:
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Stainless Steel: While effective for rust removal, prolonged exposure or higher

concentrations can be corrosive to some grades of stainless steel, particularly at elevated

temperatures.[24][25] Always test on a small, inconspicuous area first.

Other Metals: Oxalic acid can be used to clean copper, brass, and aluminum.[1][2]

However, prolonged contact with aluminum may cause etching.[2]

Glassware: It is highly effective for removing rust and mineral deposits from laboratory

glassware.[1][26]

Plastics & Rubber: It may harm certain plastics and rubber seals; compatibility should be

verified.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.jalopyjournal.com/forum/threads/tech-using-oxalic-acid-to-remove-rust.248198/
https://corecheminc.com/cleaning-with-oxalic-acid-heres-what-you-need-to-know/
https://corecheminc.com/cleaning-with-oxalic-acid-heres-what-you-need-to-know/
https://shop.hdchemicals.co.uk/blogs/news/oxalic-acid-rust-removal
https://shop.hdchemicals.co.uk/blogs/news/how-to-use-oxalic-acid
https://environex.net.au/wp-content/uploads/2016/04/OxalicAcid.pdf
https://m.youtube.com/watch?v=HwM7RnsDALE
https://shop.hdchemicals.co.uk/blogs/news/how-to-remove-rust-using-chemicals
https://www.reddit.com/r/chemistry/comments/18my0qn/oxalic_acid_for_rust_removal/
https://erepository.uonbi.ac.ke/bitstream/handle/11295/161639/Mwangi%20C_Preparation%20and%20Evaluation%20of%20Rust%20Removal%20Solution%20for%20Anticorrosive%20Properties.pdf?sequence=1
https://content.ampp.org/corrosion/article/45/11/924/5107/Corrosion-Behavior-of-Mild-Steel-and-Ferritic
https://www.kns.org/files/pre_paper/51/24S-201-Kamal.pdf
https://inis.iaea.org/records/48498-pj939
https://www.mdpi.com/2075-4701/13/8/1479
https://www.mdpi.com/2075-4701/13/8/1479
https://www.chemtalk.com.au/viewtopic.php?t=34
https://www.benchchem.com/product/b126610#how-to-use-oxalic-acid-for-the-removal-of-rust-from-scientific-equipment
https://www.benchchem.com/product/b126610#how-to-use-oxalic-acid-for-the-removal-of-rust-from-scientific-equipment
https://www.benchchem.com/product/b126610#how-to-use-oxalic-acid-for-the-removal-of-rust-from-scientific-equipment
https://www.benchchem.com/product/b126610#how-to-use-oxalic-acid-for-the-removal-of-rust-from-scientific-equipment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

